Cas no 207729-57-5 (6H-Purine-6-thione,1,2,3,9-tetrahydro-, hydrochloride (1:1))

• Product Name: 6H-Purine-6-thione,1,2,3,9-tetrahydro-, hydrochloride (1:1)
• CAS No: 207729-57-5
• MF: C₅H₅ClN₄S
• MW: 188.63799738884
• CID: 241902
• PubChem ID: 12358754
• Update Time: 2025-04-19

6H-Purine-6-thione,1,2,3,9-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 6H-Purine-6-thione,1,2,3,9-tetrahydro-, hydrochloride (1:1)
• 3,7-dihydropurine-6-thione,hydrochloride
• 6-MERCAPTOPURINE HYDROCHLORIDE
• 1,7-Dihydro-6H-purine-6-thione monohydrochloride
• M-2700
• 7H-Purine-6-thiol hydrochloride
• 7H-Purine-6-thiolhydrochloride
• 207729-57-5
• SCHEMBL18264092
• 3,7-Dihydro-6H-purine-6-thione--hydrogen chloride (1/1)
• 6H-Purine-6-thione, 1,7-dihydro-, monohydrochloride
• DTXSID80493911
• 3,7-dihydropurine-6-thione;hydrochloride
• 3H-PURINE-6-THIOL HYDROCHLORIDE

• Inchi： 1S/C5H4N4S.ClH/c10-5-3-4(7-1-6-3)8-2-9-5;/h1-2H,(H2,6,7,8,9,10);1H
• InChI Key： LFPWMCUGKCRTHV-UHFFFAOYSA-N
• SMILES： Cl.S=C1C2=C(N=CN2)NC=N1

Computed Properties

• Exact Mass: 187.99200
• Monoisotopic Mass: 187.9923450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 93.26000
• LogP: 1.44360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinethiones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinethiones